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CAS No.: 13838-16-9

Cat. No.: S527157

Comparative Properties of Inhaled Anesthetics

Blood/Gas OillGas MAC
Anesthetic Partition Partition (%) Key Characteristics and Risks
(1]
Coefficient Coefficient
Methoxyflurane  12.0 - 15.0 [1] 970 [2] 0.2 [1] High solubility; slow
[2] induction/recovery; Nephrotoxic
[3].
Halothane 23-254[1]1[2] 224][1][2] 0.74 - Hepatotoxicity; medium-speed
0.75[1] induction/recovery [3].
[4]
Enflurane 1.8-2.0[1][2] 96 - 98 [2] [5] 1.58 - Medium solubility; proconvulsive
[5] 1.68 [1] (lowers seizure threshold) [5] [3].
[5]
Isoflurane 14-1461[1][2] 91-97[1][2] 1.15- Pungent odor; most potent of the

1.2 1] fluranes by MAC [3] [4].
[4]
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Blood/Gas OillGas MAC
Anesthetic Partition Partition (%) Key Characteristics and Risks
Coefficient Coefficient ’
Sevoflurane 0.65 - 0.74 [6] 42 - 53 [1] [2] 2.0 - Rapid induction/recovery; sweet,
[1] [2] 2.15[1] non-pungent odor; suitable for
[4] induction [3] [4].
Desflurane 0.42 - 0.57 [6] 18.7 - 19.0[1] 5.8 - Fastest induction/recovery;
[1][2] [2] 6.6 [1] pungent; can cause airway irritation
[4] and sympathetic activation [7] [3]
[4].
Nitrous Oxide 0.47 [1] [2] 1.4 (1] [2] 104 - Low potency (cannot achieve 1
(N20) 105[1] MAC alone); rapid onset; diffuses

[4]

into air-filled cavities [3] [4].

Experimental Methodology for Determining Partition
Coefficients

The blood-gas partition coefficient is typically determined using headspace gas chromatography, a reliable
method for measuring the solubility of volatile substances in liquids [6] [8]. The following diagram outlines

the general workflow for this experiment.
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(1. Collect Venous Blood Sampla

2. Equilibration
Incubate blood with anesthetic
in a sealed vial at 37°C

3. Headspace Sampling
Extract a sample of the gas
phase from the vial

4. Gas Chromatography
Analyze the concentration
of anesthetic in the gas sample

5. Calculation
Blood/Gas Partition Coefficient =
Concentration in Blood / Concentration in Gas

Click to download full resolution via product page

Detailed Experimental Protocol:

e Sample Preparation: Venous blood is drawn from fasting patients and a known volume is placed into
a sealed glass vial [6] [8].

e Equilibration: The blood sample is incubated with a known concentration of the volatile anesthetic
(e.g., enflurane, isoflurane) at a constant temperature of 37°C with continuous stirring. This
continues until the partial pressure of the anesthetic in the blood and the gas phase (headspace) in
the vial are equal [6] [8].

¢ Headspace Sampling: After equilibration, a sample of the gas from the headspace of the vial is
carefully extracted using a gas-tight syringe [6].

¢ Gas Chromatography (GC) Analysis: The extracted gas sample is injected into a gas
chromatograph. The GC system separates the anesthetic from other gases and provides a
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guantitative measurement of its concentration in the gas phase [6] [8].
e Calculation: The blood-gas partition coefficient (A) is calculated using the formula derived from
Henry's Law:

o A = Concentration of anesthetic in blood / Concentration of anesthetic in gas phase. The
concentration in blood is inferred from the difference between the amount of anesthetic added
and the amount remaining in the headspace at equilibrium [2].

Key Influencing Factors and Clinical Relevance

o Patient Factors: The blood-gas partition coefficient is not an absolute constant. Studies have shown it
can be influenced by a patient's physiological makeup. For example, solubility correlates with serum
levels of albumin, triglycerides, and cholesterol [9]. It is also age-dependent, with children having
lower coefficients than adults, contributing to their faster induction and recovery [9]. Furthermore,
conditions like morbid obesity and anemia can lead to lower coefficients, speeding up the

achievement of alveolar concentration [10].

¢ Clinical Interpretation: The blood-gas partition coefficient is a major determinant of an anesthetic's

pharmacokinetics.

o Alow coefficient (like with desflurane and sevoflurane) means less anesthetic dissolves in the
blood. This allows the alveolar partial pressure to rise quickly, leading to a fast onset of action
and a rapid recovery once the anesthetic is discontinued [7] [2].

o A high coefficient (like with enflurane) means more anesthetic is stored in the blood, acting as
a reservoir. This slows the rise in alveolar and brain partial pressure, resulting in a slower
induction and recovery [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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